Cas no 1806796-73-5 (Methyl 3-amino-5-(difluoromethyl)-4-methylpyridine-2-acetate)

• Product Name: Methyl 3-amino-5-(difluoromethyl)-4-methylpyridine-2-acetate
• CAS No: 1806796-73-5
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4856772
• Update Time: 2025-10-12

Methyl 3-amino-5-(difluoromethyl)-4-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-5-(difluoromethyl)-4-methylpyridine-2-acetate

• Inchi： 1S/C10H12F2N2O2/c1-5-6(10(11)12)4-14-7(9(5)13)3-8(15)16-2/h4,10H,3,13H2,1-2H3
• InChI Key： PPRKWNDITQFICZ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CC(=O)OC)C(=C1C)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-5-(difluoromethyl)-4-methylpyridine-2-acetate

Comprehensive Overview of Methyl 3-amino-5-(difluoromethyl)-4-methylpyridine-2-acetate (CAS No. 1806796-73-5)

Methyl 3-amino-5-(difluoromethyl)-4-methylpyridine-2-acetate (CAS No. 1806796-73-5) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular framework, which includes a difluoromethyl group and an amino substituent, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its pyridine core and ester functionality enable diverse chemical modifications.

In recent years, the demand for fluorinated compounds like Methyl 3-amino-5-(difluoromethyl)-4-methylpyridine-2-acetate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of fluorine incorporation in medicinal chemistry, a topic frequently searched in academic and industrial circles. The compound's CAS No. 1806796-73-5 is often queried in databases such as PubChem and Reaxys, reflecting its relevance in high-value research.

From a synthetic perspective, the difluoromethyl group in this compound is a key functional moiety, as it mimics the steric and electronic properties of hydroxyl or methyl groups while offering improved resistance to oxidative degradation. This characteristic is critical in the design of next-generation therapeutics, a hot topic in AI-driven drug discovery platforms. The compound's ester group also provides a handle for further derivatization, making it a valuable building block for structure-activity relationship (SAR) studies.

Another area of interest is the compound's potential role in agrochemical innovation. The pyridine scaffold is a common motif in herbicides and insecticides, and the introduction of fluorine atoms can enhance pesticidal activity. Searches for fluorinated agrochemicals have spiked in 2023, underscoring the importance of compounds like Methyl 3-amino-5-(difluoromethyl)-4-methylpyridine-2-acetate in sustainable agriculture.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are frequently discussed in online forums and research papers, as scientists seek reliable protocols for quality control. The compound's CAS No. 1806796-73-5 serves as a unique identifier in these studies, ensuring accurate data retrieval across platforms.

In summary, Methyl 3-amino-5-(difluoromethyl)-4-methylpyridine-2-acetate represents a compelling case study in the intersection of fluorine chemistry and heterocyclic synthesis. Its applications span from pharmaceutical intermediates to agrochemical precursors, making it a compound of enduring relevance. As the scientific community continues to explore its potential, this molecule is poised to remain a focal point in cutting-edge research.